Cas no 2172481-20-6 (11-oxo-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonamide)

• Product Name: 11-oxo-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonamide
• CAS No: 2172481-20-6
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• CID: 6322836
• PubChem ID: 165572410
• Update Time: 2025-10-29

11-oxo-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 11-oxo-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonamide
• 2172481-20-6
• EN300-1617184
• 11-oxo-1-azatricyclo[6.3.1.0,4,12]dodeca-4(12),5,7-triene-6-sulfonamide

• Inchi： 1S/C11H12N2O3S/c12-17(15,16)9-5-7-1-2-10(14)13-4-3-8(6-9)11(7)13/h5-6H,1-4H2,(H2,12,15,16)
• InChI Key： LSMMQGBHLLXTNU-UHFFFAOYSA-N
• SMILES： S(C1C=C2CCC(N3CCC(C=1)=C32)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 252.05686342g/mol
• Monoisotopic Mass: 252.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.8Ų

Additional information on 11-oxo-1-azatricyclo6.3.1.0,4,12dodeca-4(12),5,7-triene-6-sulfonamide

Exploring the Potential of 11-oxo-1-azatricyclo[6.3.1.0,4,12]dodeca-4(12),5,7-triene-6-sulfonamide (CAS No. 2172481-20-6) in Modern Research

The compound 11-oxo-1-azatricyclo[6.3.1.0,4,12]dodeca-4(12),5,7-triene-6-sulfonamide, with the CAS number 2172481-20-6, has garnered significant attention in the field of medicinal chemistry and drug discovery. This structurally unique molecule belongs to the class of tricyclic sulfonamides, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its sulfonamide moiety and tricyclic framework, which are often associated with pharmacological properties such as enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in areas like oncology, neurology, and infectious diseases. The 11-oxo-1-azatricyclo derivative stands out as a promising candidate due to its structural complexity and potential to interact with biological targets. For instance, sulfonamide-containing compounds are frequently explored for their anti-inflammatory and antimicrobial properties, making this compound a subject of intense study in academic and industrial labs alike.

One of the most searched questions in the context of tricyclic sulfonamides is: "What are the therapeutic applications of tricyclic sulfonamide derivatives?" This reflects the growing curiosity about their role in drug development. The 11-oxo-1-azatricyclo compound, in particular, is being investigated for its potential to modulate key pathways involved in cell signaling and metabolic regulation. Its unique tricyclic core may offer advantages in terms of binding affinity and selectivity, which are critical factors in the design of next-generation pharmaceuticals.

Another hot topic in the scientific community is the computational modeling of complex molecules like 2172481-20-6. Advanced techniques such as molecular docking and quantum mechanical calculations are being employed to predict its interactions with biological targets. These methods help researchers optimize the compound's pharmacokinetic properties, such as solubility and bioavailability, which are essential for its transition from the lab to clinical trials.

The synthesis of 11-oxo-1-azatricyclo[6.3.1.0,4,12]dodeca-4(12),5,7-triene-6-sulfonamide is another area of active research. Chemists are exploring efficient routes to produce this compound with high yield and purity, which are crucial for its further evaluation. Questions like "How is 11-oxo-1-azatricyclo sulfonamide synthesized?" are frequently encountered in search engines, highlighting the interest in its synthetic methodology.

Beyond its potential therapeutic uses, this compound is also being studied for its material science applications. The tricyclic sulfonamide framework could contribute to the development of novel organic semiconductors or catalysts, expanding its utility beyond the life sciences. This interdisciplinary approach aligns with the current trend of convergent research, where molecules are repurposed across multiple fields to maximize their impact.

In conclusion, 11-oxo-1-azatricyclo[6.3.1.0,4,12]dodeca-4(12),5,7-triene-6-sulfonamide (CAS No. 2172481-20-6) represents a fascinating example of how structural innovation can drive scientific progress. Its exploration in drug discovery, computational chemistry, and material science underscores its versatility and potential to address some of the most pressing challenges in modern research. As studies continue to unfold, this compound may well emerge as a cornerstone in the development of new technologies and therapies.